Cas no 1183402-93-8 (5-amino-2-oxo-1,2-dihydropyridine-3-carbonitrile)

• Product Name: 5-amino-2-oxo-1,2-dihydropyridine-3-carbonitrile
• CAS No: 1183402-93-8
• MF: C₆H₅N₃O
• MW: 135.123400449753
• CID: 4899322
• PubChem ID: 60921862
• Update Time: 2025-06-08

5-amino-2-oxo-1,2-dihydropyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-hydroxynicotinonitrile
• 3-pyridinecarbonitrile, 5-amino-1,2-dihydro-2-oxo-
• 5-amino-2-oxo-1,2-dihydropyridine-3-carbonitrile

• Inchi： 1S/C6H5N3O/c7-2-4-1-5(8)3-9-6(4)10/h1,3H,8H2,(H,9,10)
• InChI Key： AMEZHZJTWQVQDV-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=CC(=CN1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 279
• XLogP3: -0.8
• Topological Polar Surface Area: 78.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 5-amino-2-oxo-1,2-dihydropyridine-3-carbonitrile

5-Amino-2-oxo-1,2-dihydropyridine-3-carbonitrile (CAS 1183402-93-8): A Versatile Building Block in Modern Organic Synthesis

The compound 5-amino-2-oxo-1,2-dihydropyridine-3-carbonitrile (CAS 1183402-93-8) has emerged as a critical intermediate in pharmaceutical and agrochemical research due to its unique heterocyclic scaffold. Its molecular structure combines a pyridine core with functional groups (–NH₂, –C≡N, and –C=O) that enable diverse chemical transformations, making it invaluable for designing bioactive molecules. Recent studies highlight its role in synthesizing kinase inhibitors and antiviral agents, aligning with the growing demand for targeted therapies in precision medicine.

In the context of green chemistry, researchers are exploring solvent-free or aqueous-phase reactions to modify 5-amino-2-oxo-1,2-dihydropyridine-3-carbonitrile, addressing environmental concerns. This aligns with the sustainable synthesis trend, a hot topic in 2024 as industries seek eco-friendly alternatives. Computational studies (DFT calculations) further predict its reactivity, aiding in the rational design of derivatives for drug discovery pipelines.

The compound’s nitrile group offers click-chemistry compatibility, a feature leveraged in proteolysis-targeting chimera (PROTAC) development. This application resonates with the rising interest in degradation therapeutics, frequently searched in academic and biotech forums. Additionally, its amino-oxopyridine moiety is pivotal in constructing fluorescence probes, relevant to diagnostic imaging advancements.

From a commercial perspective, suppliers list CAS 1183402-93-8 under high-purity reagents (>98%), catering to contract research organizations (CROs). Analytical data (HPLC, NMR) ensures batch consistency, a priority for quality-centric buyers. Storage recommendations typically emphasize desiccated conditions to preserve stability, a detail often queried by laboratory users.

Ongoing patent analyses reveal innovative uses of this compound in covalent inhibitor design, particularly for cysteine-targeting drugs. Such applications dominate recent PubMed entries, reflecting the compound’s relevance in oncology research. Its scalability via continuous flow chemistry methods also positions it as a candidate for industrial-scale production, a key consideration for process chemistry teams.

In summary, 5-amino-2-oxo-1,2-dihydropyridine-3-carbonitrile bridges academic innovation and industrial applications, driven by its multifunctional architecture. Its synergy with AI-assisted molecular design tools further amplifies its potential, answering the demand for next-generation therapeutics in a rapidly evolving chemical landscape.